Technical Support Center: GSK-1004723 Animal Model Studies

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*GSK-1004723*
CAS No.:	*955359-72-5*
Cat. No.:	*B1672344*

Get Quote

Important Notice: Publicly available information regarding unexpected side effects of **GSK-1004723** in preclinical animal models is limited. The following content is based on the known pharmacology of H1 and H3 receptor antagonists and general principles of toxicology. Specific adverse events observed in proprietary toxicology studies with **GSK-1004723** are not detailed in the public domain.

Frequently Asked Questions (FAQs)

Q1: What is **GSK-1004723** and what is its primary mechanism of action?

A1: **GSK-1004723** is a potent and selective antagonist of the histamine H1 and H3 receptors.[1][2] Its intended therapeutic use was for the treatment of allergic rhinitis.[1] By blocking H1 receptors, it aims to reduce the symptoms of allergy. By blocking H3 receptors, which act as autoreceptors on histaminergic neurons, it can increase the release of histamine and other neurotransmitters in the central nervous system, potentially leading to improved cognitive function or wakefulness.

Q2: Have any clinical trials been conducted for **GSK-1004723**?

© 2026 BenchChem. All rights reserved.

A2: Yes, clinical trials were conducted to assess the efficacy and safety of intranasally administered **GSK-1004723** for seasonal allergic rhinitis in human subjects.[3][4]

Q3: Are there any publicly available data on the side effects of **GSK-1004723** in animal models?

A3: Based on available public information, there are no specific reports detailing unexpected side effects of **GSK-1004723** in animal models. Preclinical toxicology studies are a standard part of drug development but the detailed findings for this specific compound have not been published.

Troubleshooting Potential Issues in Animal Studies

While specific data for **GSK-1004723** is unavailable, researchers encountering unexpected effects with dual H1/H3 antagonists in animal models may consider the following potential issues and troubleshooting steps.

Issue 1: Sedation or Hypoactivity

- Potential Cause: Although H3 receptor antagonism can promote wakefulness, the sedative effects of H1 receptor blockade might predominate, especially at higher doses.
- Troubleshooting:
  - Dose-Response Study: Conduct a thorough dose-response study to identify a dose that maintains efficacy with minimal sedative effects.
  - Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Correlate drug concentration in the central nervous system with activity levels.
  - Comparative Studies: Compare the sedative profile with other H1 antagonists.

Issue 2: Cardiovascular Effects (e.g., changes in heart rate or blood pressure)

- Potential Cause: Histamine receptors are present in the cardiovascular system. H1 receptor activation can cause vasodilation, while H3 receptor modulation can influence neurotransmitter release that affects cardiovascular parameters.

© 2026 BenchChem. All rights reserved.

- Troubleshooting:
  - Telemetry Monitoring: In appropriate species (e.g., dogs, non-human primates), use telemetry to continuously monitor cardiovascular parameters without the stress of handling.
  - Ex Vivo Tissue Analysis: Assess the direct effect of the compound on isolated heart tissue or blood vessels.

Issue 3: Neurological or Behavioral Changes (e.g., anxiety, altered locomotion)

- Potential Cause: The H3 receptor is primarily expressed in the central nervous system and modulates the release of several neurotransmitters, including acetylcholine, norepinephrine, and dopamine. Altering this balance can lead to various behavioral changes.
- Troubleshooting:
  - Standardized Behavioral Tests: Employ a battery of standardized behavioral tests (e.g., open field test, elevated plus maze) to systematically assess different aspects of behavior.
  - Neurotransmitter Level Analysis: Measure neurotransmitter levels in different brain regions post-administration.

Experimental Protocols

The following are generalized protocols that would be relevant for investigating the pharmacology and potential side effects of a compound like **GSK-1004723** in animal models.

Protocol 1: Rodent Model of Allergic Rhinitis

- Animal Model: Ovalbumin (OVA)-sensitized BALB/c mice.
- Sensitization: Sensitize mice with intraperitoneal injections of OVA and aluminum hydroxide on days 0 and 14.
- Challenge: From day 21 to 27, challenge intranasally with OVA.

© 2026 BenchChem. All rights reserved.

- Treatment: Administer **GSK-1004723** (or vehicle control) intranasally 30 minutes prior to each challenge.
- Outcome Measures:
  - Count the number of sneezes and nasal rubs for 10 minutes post-challenge.
  - Collect bronchoalveolar lavage fluid (BALF) to measure inflammatory cell infiltration (e.g., eosinophils).
  - Measure serum levels of OVA-specific IgE.

Protocol 2: Safety Pharmacology - Irwin Test in Rats

- Objective: To assess the potential neurological and physiological effects of a novel compound.
- Animals: Male and female Sprague-Dawley rats.
- Procedure:
  - Administer a single dose of **GSK-1004723** or vehicle control.
  - At specified time points (e.g., 30 min, 1, 2, 4, 24 hours) post-dose, observe the animals for a range of parameters including:
    - Behavioral: Alertness, grooming, stereotypy, passivity.
    - Neurological: Gait, motor coordination (e.g., rotarod test), reflexes (e.g., pinna, corneal).
    - Autonomic: Body temperature, pupil size, salivation, heart rate.
- Data Analysis: Score the observations and compare the effects of different doses of **GSK-1004723** to the vehicle control.

Data Presentation

© 2026 BenchChem. All rights reserved.

As no quantitative data on unexpected side effects are publicly available, a template for presenting such data is provided below.

Table 1: Summary of Hypothetical Findings from a 14-Day Repeat-Dose Toxicology Study in Rats


Finding	Low Dose (X mg/kg)	Mid Dose (Y mg/kg)	High Dose (Z mg/kg)	Control (Vehicle)
Clinical Observations				
Sedation (incidence)	0/10	2/10	8/10	0/10
Body Weight				
Mean Change from Baseline (%)	+5.2	+4.8	+1.5	+5.5
Clinical Pathology				
Alanine Aminotransferase (U/L)	No significant change	No significant change	↑ 25%	Normal range
Creatinine (mg/dL)	No significant change	No significant change	No significant change	Normal range
Histopathology				
Liver	No remarkable findings	No remarkable findings	Minimal centrilobular hypertrophy	No remarkable findings

* Statistically significant difference from control ($p < 0.05$)

Visualizations

© 2026 BenchChem. All rights reserved.


Below are diagrams illustrating the mechanism of action and a hypothetical experimental workflow.



Click to download full resolution via product page

Caption: Mechanism of action of **GSK-1004723** as a dual H1 and H3 receptor antagonist.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: A general workflow for a preclinical toxicology study in an animal model.

© 2026 BenchChem. All rights reserved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. GSK-1004723 - Immunomart [immunomart.com]
- 2. GSRS [precision.fda.gov]
- 3. ClinicalTrials.gov [clinicaltrials.gov]
- 4. ClinicalTrials.gov [clinicaltrials.gov]

- To cite this document: BenchChem. [Technical Support Center: GSK-1004723 Animal Model Studies]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1672344/docs#technical-support-center-gsk-1004723-animal-model-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.